.beta.-D-ribo-Hexopyranose, 1,6-anhydro-3-deoxy-2-O-methyl-4-O-(2-methylpentyl)-

• CAS No.: 123919-09-5
• Product Name: .beta.-D-ribo-Hexopyranose, 1,6-anhydro-3-deoxy-2-O-methyl-4-O-(2-methylpentyl)-
• Molecular Formula: C2HCl3; ClCH=CCl2; C2HCl3
• Molecular Weight: 131.38 g/mol
• IUPAC Name: 1,1,2-trichloroethene
• Standard InChI: InChI=1S/C2HCl3/c3-1-2(4)5/h1H
• Standard InChIKey: XSTXAVWGXDQKEL-UHFFFAOYSA-N
• Impurities: Acidity (as hydrochloric acid), 0.0005% max; alkalinity (as sodium hydroxide), 0.001% max; residue on evaporation, 0.005% max; antioxidants, such as amine (0.001-0.01% or more) or combinations of epoxides such as epichlorohydrin & esters (0.2-2% total); Apart from added stabilizers, commercial grades of trichloroethylene should not contain more than the following amounts of impurities: water, 100 ppm; acidity (as HCl), 5 ppm; insoluble residue, 10 ppm. Free chlorine should not be detectable.; Impurities that have been found in commercial trichloroethylene products include: carbon tetrachloride, chloroform, 1,2-dichloroethane, trans-1,2-dichloroethylene, cis-1,2-dichloroethylene, pentachloroethane, 1,1,1,2-tetrachloroethane, 1,1,2,2-tetrachloroethane, 1,1,1-trichloroethane, 1,1,2-trichloroethane, 1,1-dichloroethylene, tetrachloroethylene, bromodichloromethane, bromodichloroethylene, and benzene.
• SMILES: C(=C(Cl)Cl)Cl
• Canonical SMILES: C(=C(Cl)Cl)Cl
• Boiling Point: 189 °F at 760 mm Hg (NTP, 1992); 87.2 °C; 87 °C; 189°F
• Colorform: Colorless liquid (unless dyed blue); Stable, low-boiling, colorless, photoreactive liquid
• Density: 1.46 at 68 °F (USCG, 1999); 1.4642 at 20 °C/4 °C; Relative density (water = 1): 1.5 (20 °C); 1.46
• Flash Point: greater than 200 °F (NTP, 1992); >200°F
• Melting Point: -99 °F (NTP, 1992); -84.7 °C; -84.8°C; -86 °C; -99°F
• Physical Description: Trichloroethylene appears as a clear colorless volatile liquid having a chloroform-like odor. Denser than water and is slightly soluble in water. Noncombustible. Used as a solvent, fumigant, in the manufacture of other chemicals, and for many other uses.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid (unless dyed blue) with a chloroform-like odor.
• Description: Trichloroethylene is a synthetic, light sensitive, volatile, colorless, liquid that is miscible with many non-polar organic solvents. Trichloroethylene is used mainly as a degreaser for metal parts. Upon combustion, it produces irritants and toxic gases. Occupational exposure to trichloroethylene is associated with excess incidences of liver cancer, kidney cancer and non-Hodgkin lymphoma. It is reasonably anticipated to be a human carcinogen. (NCI05); Trichloroethylene (TCE) is a nonflammable, colorless liquid with a somewhat sweet odor and a sweet, burning taste. It is used mainly as a solvent to remove grease from metal parts, but it is also an ingredient in adhesives, paint removers, typewriter correction fluids, and spot removers. Trichloroethylene is not thought to occur naturally in the environment. However, it has been found in underground water sources and many surface waters as a result of the manufacture, use, and disposal of the chemical.; Trichloroethylene appears as a clear colorless volatile liquid having a chloroform-like odor. Denser than water and is slightly soluble in water. Noncombustible. Used as a solvent, fumigant, in the manufacture of other chemicals, and for many other uses.
• Shelf Life: Stable under recommended storage conditions.; Slowly dec (with formn of /hydrochloric acid/) by light in the presence of moisture.; Slowly decomposed by light in the presence of moisture, with formulation of hydrochloric acid.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 0.01 M; In water, range of 999-1,472 mg/L at 25 °C (average of 1,118 mg/L) /7 measured values/; In water, 1,280 mg/L at 25 °C; Miscible with ethanol, ethyl ether; soluble in acetone, carbon tetrachloride, chloroform; Dissolves most fixed and volatile oils; 1.28 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 0.1; 0.1%
• Synonyms: Ethinyl Trichloride; Trichloride, Ethinyl; Trichloroethene; Trichloroethylene; Trielina; Trilene
• Vapor Density: 4.53 (NTP, 1992) (Relative to Air); 4.53 (Air = 1); Relative vapor density (air = 1): 4.5; 4.53
• Vapor Pressure: 60 mm Hg at 68 °F ; 77 mm Hg at 77° F (NTP, 1992); 68.99 mmHg; 69 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 7.8; 58 mmHg
• PubChem Compound: 6575
• Last Modified: Nov 11 2021